3-methoxy-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3-methoxy-N-[5-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H18N4O3S2/c1-12-6-8-14(9-7-12)20-16(24)11-27-19-23-22-18(28-19)21-17(25)13-4-3-5-15(10-13)26-2/h3-10H,11H2,1-2H3,(H,20,24)(H,21,22,25)
• InChI Key: XJYUPWMJIVIWAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C19H18N4O3S2
• Molecular Weight: 414.5 g/mol

Description

3-methoxy-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H18N4O3S2 and its molecular weight is 414.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications

• Chemical Synthesis and Biological Activity : This compound is related to families of chemicals synthesized for their potential biological activities. For example, similar compounds have been studied for their analgesic, anti-inflammatory, and COX-2 inhibitory activities, highlighting the importance of such molecules in medicinal chemistry research (Abu‐Hashem et al., 2020). Furthermore, derivatives containing the 1,3,4-thiadiazole moiety, such as in the structure of interest, have been synthesized and evaluated for nematocidal activities, showing potential as lead compounds for nematicide development (Liu et al., 2022).

• Protein-Tyrosine Phosphatase 1B Inhibition : Derivatives similar to the compound have been prepared and evaluated as inhibitors of protein tyrosine phosphatase 1B (PTP-1B), a target for diabetes and obesity treatments. These studies provide insights into the role such compounds could play in therapeutic interventions (Navarrete-Vázquez et al., 2012).

• Antimicrobial and Antifungal Activities : The structural framework of this compound is also found in research focused on developing new antimicrobial and antifungal agents. Studies on similar chemical structures have shown moderate activity against various bacterial and fungal species, emphasizing the potential of these compounds in addressing resistant microbial strains (Vinusha et al., 2015).

• Photodynamic Therapy for Cancer : Research into related compounds has explored their application in photodynamic therapy (PDT) for cancer treatment. These compounds have been characterized for their fluorescence properties and singlet oxygen quantum yield, crucial factors for effective PDT agents (Pişkin et al., 2020).